7-((3-fluorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 7-[(3-fluorophenyl)methylsulfanyl]-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C18H14FN5OS/c1-25-15-7-5-14(6-8-15)24-17-16(22-23-24)18(21-11-20-17)26-10-12-3-2-4-13(19)9-12/h2-9,11H,10H2,1H3
• InChI Key: GVSSVKDBXIEUDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(C(=NC=N3)SCC4=CC(=CC=C4)F)N=N2
• Molecular Formula: C18H14FN5OS
• Molecular Weight: 367.4 g/mol

Description

7-((3-fluorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a triazolopyrimidine derivative that has drawn significant attention from the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit promising biological activities, including anticancer, antifungal, and antibacterial properties.

Scientific Research Applications

Synthesis and Biological Activity

A new series of compounds, including derivatives similar in structure to 7-((3-fluorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine, have been synthesized and their larvicidal activity evaluated. These compounds exhibit significant activity against third instar larvae, with some showing better efficacy than the standard drug Malathion due to the presence of electron-withdrawing groups like trifluoro, fluorine, hydroxy, nitro, and methoxy attached to the benzyl ring (Gorle et al., 2016).

Chemical Synthesis and Derivative Studies

Research into 7-chloro-3-(2-fluorobenzyl)-1,2,3-triazolo[4,5-d]pyrimidines has led to the synthesis of new derivatives through nucleophilic replacement, forming 7-hydrazidoderivatives and, upon heating, new tricyclic 7-substituted derivatives. This work showcases the versatility and potential for structural modification of these compounds, contributing to the development of novel chemical entities (Biagi et al., 2002).

Antitumor Potential

A series of 3-phenylthiazolo[4,5-d]pyrimidine-2-thiones were synthesized and selected for in vitro antitumor screening by the U.S. National Cancer Institute. Among them, certain compounds demonstrated notable antitumor activities against a variety of human tumor cell lines, highlighting the therapeutic potential of these chemical structures in cancer treatment (Becan & Wagner, 2008).